2-(Cyclopropylmethoxy)-3-methylbenzonitrile
Overview
Description
2-(Cyclopropylmethoxy)-3-methylbenzonitrile, also known as 2-CPMB, is a synthetic compound that has been used in various scientific research applications. This compound has been studied for its potential biochemical and physiological effects, as well as its advantages and limitations for use in laboratory experiments.
Scientific Research Applications
Thermochemistry and Physical Properties
- Thermochemical Analysis : A study by Zaitseva et al. (2015) in "The Journal of Chemical Thermodynamics" focused on the thermochemistry of methylbenzonitriles. They examined the enthalpies of formation and vaporization enthalpies, providing insights into the thermochemical properties of substances like 2-(cyclopropylmethoxy)-3-methylbenzonitrile (Zaitseva et al., 2015).
Chemical Synthesis and Reactions
- Aryne Reactions and Structural Analysis : A paper by Zhang et al. (1997) in "Acta Crystallographica Section C-crystal Structure Communications" explored the structures of compounds related to this compound, highlighting how arylacetonitrile groups react and orient in these compounds (Zhang et al., 1997).
- Photocycloaddition Reactions : AlQaradawi et al. (1995) in "Recueil des Travaux Chimiques des Pays-Bas" studied the photocycloaddition reactions of methylbenzonitriles, providing valuable information about reaction modes and regiochemistry relevant to compounds like this compound (AlQaradawi et al., 1995).
- Synthesis of Anthracenecarbonitriles : Deshmukh et al. (1992) in "Synthesis" described the preparation of anthracenecarbonitriles, which can be relevant for understanding the synthesis pathways involving similar structures to this compound (Deshmukh et al., 1992).
Applications in Material Science
- Corrosion Inhibition : Verma et al. (2015) in "Journal of The Taiwan Institute of Chemical Engineers" investigated 2-aminobenzene-1,3-dicarbonitriles derivatives as corrosion inhibitors. This research could provide insights into the potential application of similar compounds in material protection (Verma et al., 2015).
Additional Research Insights
- Chemical Transformations : Research by Prokopenko et al. (2007) in the "Russian Chemical Bulletin" on cyclopropyl-2-diazoacetates might offer insights into the behavior and transformation possibilities of compounds like this compound (Prokopenko et al., 2007).
properties
IUPAC Name |
2-(cyclopropylmethoxy)-3-methylbenzonitrile |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H13NO/c1-9-3-2-4-11(7-13)12(9)14-8-10-5-6-10/h2-4,10H,5-6,8H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
AGHTVCTWZOCMDT-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=CC=C1)C#N)OCC2CC2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H13NO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
187.24 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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